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Compound of Interest

Compound Name: Tetraoctylammonium chloride

Cat. No.: B1589587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for

Tetraoctylammonium chloride, a quaternary ammonium salt utilized as a phase transfer

catalyst in various chemical syntheses. Adherence to these guidelines is crucial for minimizing

risks and ensuring a safe laboratory environment.

Section 1: Hazard Identification and Classification
Tetraoctylammonium chloride is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning
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Hazard Pictogram:

alt text

Section 2: Physical and Chemical Properties
Understanding the physical and chemical properties of Tetraoctylammonium chloride is

essential for its safe handling and storage.

Property Value

Molecular Formula C₃₂H₆₈ClN

Molecular Weight 502.34 g/mol [1]

Appearance Colorless solid[1]

Melting Point 50 - 54 °C[1][2]

Purity ≥ 97%

Section 3: Handling and Storage
Proper handling and storage procedures are critical to prevent exposure and maintain the

chemical's integrity.

3.1 Handling:

Use only in a well-ventilated area or outdoors.[3]

Avoid breathing dust.[3]

Wash skin thoroughly after handling.[3]

Avoid contact with skin and eyes.

Wear appropriate personal protective equipment (PPE).[3]

Avoid the generation of dusts.[3]
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3.2 Storage:

Store in a well-ventilated place.[3]

Keep the container tightly closed.[3]

Store locked up.[3]

The product is hygroscopic; store under inert gas in a dry environment.[3]

Section 4: Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Tetraoctylammonium chloride:

Protection Type Specification

Eye/Face Protection
Wear safety glasses with side-shields or

chemical safety goggles.[4]

Skin Protection

Handle with gloves that have been inspected

prior to use. Dispose of contaminated gloves

after use in accordance with applicable laws and

good laboratory practices. Wash and dry hands.

[3][4]

Respiratory Protection

Use a NIOSH/MSHA approved respirator if

exposure limits are exceeded or if irritation or

other symptoms are experienced. A dust mask

type N95 (US) is recommended.[2][5]

Body Protection
Wear appropriate protective clothing to prevent

skin exposure.[5]

Section 5: First-Aid Measures
In case of exposure, immediate first aid is crucial.
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Exposure Route First-Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, call a poison center or doctor.[3]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[3][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][6]

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

poison center or doctor if you feel unwell.

Section 6: Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

6.1 Personal Precautions:

Avoid inhalation of dust.[3][6]

Avoid substance contact.[3][6]

Ensure adequate ventilation.[3][6]

Evacuate the danger area and consult an expert.[3][6]

6.2 Environmental Precautions:

Do not let the product enter drains.[3][6]

Cover drains.[3]

6.3 Methods for Cleaning Up:
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Collect the spilled material dry.

Bind and pump off spills.[3]

Dispose of the collected material in accordance with local regulations.

Clean the affected area.

Avoid the generation of dust.[6]

Section 7: Toxicological Information
The toxicological properties of Tetraoctylammonium chloride are summarized below.

Toxicity Data Value Species Test Guideline

Acute Oral Toxicity

(LD50)
2,630 mg/kg Rat -

Skin

Corrosion/Irritation
Skin irritation Rabbit

OECD Test Guideline

404 (in analogy to

similar products)[6]

Serious Eye

Damage/Eye Irritation
Irritations Rabbit

OECD Test Guideline

405 (in analogy to

similar products)[6]

To the best of our knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[6]

Visualized Experimental Workflows
To further clarify the safety protocols, the following diagrams illustrate the recommended

procedures for handling spills and responding to personal exposure.
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Spill Occurs Immediate Actions Containment & Cleanup Disposal

Spill of
Tetraoctylammonium

Chloride
Evacuate Immediate AreaAssess Situation Ensure Adequate

Ventilation
Don Appropriate PPE

(Gloves, Goggles, Respirator)
Contain the Spill

(Cover with inert absorbent material)
Approach Spill Carefully Collect Spilled

Material (Avoid dust generation)
Clean the Spill Area

with a suitable solvent

Dispose of Waste in a
Sealed, Labeled Container

(Follow institutional protocols)

Click to download full resolution via product page

Caption: Workflow for responding to a Tetraoctylammonium chloride spill.

Exposure Event

Immediate Response

Decontamination Procedures

Personal Exposure Occurs
(Inhalation, Skin/Eye Contact)

Remove from Exposure Source

Decontaminate Based on Route

Move to Fresh Air

If Inhaled

Remove Contaminated Clothing
Wash with Soap & Water

If on Skin

Rinse with Water for 15 min
Remove Contact Lenses

If in Eyes

Seek Medical Attention

If irritation persistsIf irritation persists

Click to download full resolution via product page

Caption: First-aid response workflow for personal exposure to Tetraoctylammonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. ≥97.0% (AT), crystals | Sigma-Aldrich [sigmaaldrich.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. fishersci.com [fishersci.com]

6. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Tetraoctylammonium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589587#tetraoctylammonium-chloride-safety-data-
sheet-sds-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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